3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-(3-acetylphenyl)-5-thiophen-2-ylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C19H17NO3S/c1-13(21)14-4-2-5-16(12-14)20-15(8-10-19(22)23)7-9-17(20)18-6-3-11-24-18/h2-7,9,11-12H,8,10H2,1H3,(H,22,23)
• InChI Key: VTVDMGLTCQIOLF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)N2C(=CC=C2C3=CC=CS3)CCC(=O)O
• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol

Description

3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is a chemical compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It is commonly known as Ketorolac and is used for the treatment of pain and inflammation.

Scientific Research Applications

3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in various scientific research studies to investigate its potential therapeutic applications in the treatment of various diseases such as cancer, arthritis, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid involves the inhibition of the cyclooxygenase (COX) enzyme. This inhibition results in the reduction of prostaglandin synthesis, which is responsible for pain and inflammation. Additionally, 3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in various animal models. Additionally, it has been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid in lab experiments is its well-established anti-inflammatory and analgesic properties. However, one limitation is that it may have potential toxic effects on the liver and kidneys. Therefore, caution should be exercised when using this compound in lab experiments.

Future Directions

There are several future directions for the research of 3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid. One potential area of research is the investigation of its potential therapeutic applications in the treatment of Alzheimer's disease. Additionally, further research is needed to determine the optimal dosage and administration of this compound for the treatment of pain and inflammation. Finally, the potential toxic effects of this compound on the liver and kidneys should be further investigated to ensure its safety for human use.
In conclusion, 3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is a chemical compound that has potential therapeutic applications in the treatment of pain and inflammation. Its well-established anti-inflammatory and analgesic properties make it a valuable tool for scientific research. However, caution should be exercised when using this compound in lab experiments due to its potential toxic effects on the liver and kidneys. Further research is needed to determine its optimal dosage and administration, as well as its potential therapeutic applications in the treatment of Alzheimer's disease.

Synthesis Methods

The synthesis of 3-[1-(3-acetylphenyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid involves the reaction of 3-acetylphenylboronic acid and 5-(2-thienyl)-1H-pyrrole-2-carbaldehyde in the presence of a palladium catalyst. The resulting intermediate is then treated with 2-bromoacetic acid to obtain the final product.